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Compound of Interest |

2-(4-
Compound Name: (Dimethylamino)phenyl)acetohydr

azide

Cat. No.: B561346

In-Depth Technical Guide: 2-(4-
(Dimethylamino)phenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthesis of 2-(4-(Dimethylamino)phenyl)acetohydrazide. It is intended for an
audience with a technical background in chemistry and pharmacology.

Core Molecular Data

2-(4-(Dimethylamino)phenyl)acetohydrazide is a hydrazide derivative containing a
dimethylamino-substituted phenyl ring. The fundamental molecular characteristics of this
compound are summarized in the table below.
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Property Value

Molecular Formula C10H15Ns0

Molecular Weight 193.25 g/mol

CAS Number 100133-14-0

Canonical SMILES CN(C)C1=CC=C(C=C1)CC(=O)NN
InChl Key Not readily available

Appearance Solid (predicted)

Storage Temperature 2-8°C

Molecular Structure

The molecular structure of 2-(4-(Dimethylamino)phenyl)acetohydrazide consists of a central
acetohydrazide functional group, which is attached to a phenyl ring at the alpha-carbon. The
phenyl ring is substituted at the para-position with a dimethylamino group.

Caption: 2D representation of 2-(4-(Dimethylamino)phenyl)acetohydrazide.

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 2-(4-
(Dimethylamino)phenyl)acetohydrazide is not readily available in the surveyed literature, a
general and widely applicable method for the synthesis of acetohydrazide derivatives from their
corresponding esters can be adapted. The following protocol for the synthesis of 2-
acetylhydrazono-2-phenylacetohydrazide serves as a representative example.[1]

Synthesis of a Phenylacetohydrazide Derivative

This protocol describes the synthesis of a phenylacetohydrazide derivative via the
hydrazinolysis of a phenylglyoxylic acid ethyl ester derivative.[1]

Materials:

e Phenylglyoxylic acid ethyl ester 2-acetylhydrazone (0.1 mol)[1]
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e Ethanol (100 ml)[1]

e Hydrazine hydrate (0.1 mol)[1]

o Petrol ether (for recrystallization)[1]
Procedure:

» Dissolve 23.4 g (0.1 mol) of phenylglyoxylic acid ethyl ester 2-acetylhydrazone in 100 ml of
ethanol in a flask equipped with a stirrer and a reflux condenser.[1]

e Slowly add 7.5 g (0.1 mol) of hydrazine hydrate to the solution from a dropping funnel over a
period of 30 minutes.[1]

e Maintain the temperature of the reaction mixture at 25-30°C for two hours.[1]
« Distill off a portion of the solvent under reduced pressure.[1]
o Cool the remaining solution in an ice water bath until white crystals precipitate.[1]

o Collect the crystals by filtration. The reported yield for 2-acetylhydrazono-2-
phenylacetohydrazide is 87.3%.[1]

Recrystallize the product from petrol ether to obtain single crystals suitable for analysis.[1]

Potential Biological Activity and Signaling Pathways

The 4-(dimethylamino)phenyl moiety is a structural feature found in a number of compounds
investigated for their anticancer properties.[2] For instance, the activated metabolite of
banoxantrone, which contains a similar structural motif, has been shown to act as a
topoisomerase Il inhibitor and induce cell cycle arrest.[3] Topoisomerase Il is a crucial enzyme
involved in DNA replication and transcription. Its inhibition leads to DNA damage and
subsequently triggers apoptosis (programmed cell death) in cancer cells.

The following diagram illustrates a potential logical workflow of how a compound containing a
4-(dimethylamino)phenyl group might exert its anticancer effects through the inhibition of
Topoisomerase II.
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Drug Action
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Caption: Potential mechanism of action via Topoisomerase Il inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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